4-Bromo-2-nitro-1-thiocyanatobenzene

• IUPAC Name: (4-bromo-2-nitrophenyl) thiocyanate
• InChI: InChI=1S/C7H3BrN2O2S/c8-5-1-2-7(13-4-9)6(3-5)10(11)12/h1-3H
• InChI Key: XGXZHZFRPAQKCH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Br)[N+](=O)[O-])SC#N
• Molecular Formula: C7H3BrN2O2S
• DSSTOX Substance ID: DTXSID50675186
• Molecular Weight: 259.08 g/mol
• CAS RN: 157645-54-0

Description

4-Bromo-2-nitro-1-thiocyanatobenzene, also known as 4-BNTCB, is an organosulfur compound that is used as a laboratory reagent in a variety of scientific research applications. It is a colorless, crystalline solid that is soluble in water and other polar solvents. 4-BNTCB is a versatile reagent with a wide range of applications in organic synthesis, biochemistry, and analytical chemistry.

Scientific Research Applications

Application in Ultrasound-Assisted Organic Synthesis

The preparation of 1-butoxy-4-nitrobenzene, closely related to 4-Bromo-2-nitro-1-thiocyanatobenzene, has been successfully carried out using ultrasonic assisted organic solvent conditions. This method, catalyzed by a new multi-site phase-transfer catalyst, demonstrates the potential of using ultrasound to enhance chemical reactions involving nitro aromatic ethers (Harikumar & Rajendran, 2014).

Synthesis of Pharmaceutical Intermediates

The compound 1-(2-Bromoethoxy)-4-nitrobenzene, a derivative of 4-Bromo-2-nitro-1-thiocyanatobenzene, serves as an intermediate in the synthesis of dofetilide, a medication for treating arrhythmia. Its preparation involves the Williamson Reaction, underscoring its significance in pharmaceutical synthesis (Zhai Guang-xin, 2006).

Enhancing Polymer Solar Cells

In the field of polymer solar cells, the introduction of a fluorescent inhibitor like 1-Bromo-4-Nitrobenzene (a compound similar to 4-Bromo-2-nitro-1-thiocyanatobenzene) into the active layer significantly improves device performance. This enhancement is achieved by reducing excitonic recombination and boosting excitonic dissociation at the donor–acceptor interface, thus facilitating better electron transfer (Fu et al., 2015).

Development of Novel Electrophilic Reactions

Research has shown that electrophilic bromination of nitrobenzene using barium tetrafluorobromate leads to the formation of 3-bromo-nitrotoluene, a process that does not require catalysts or harsh conditions. This finding has implications for the synthesis of compounds like 4-Bromo-2-nitro-1-thiocyanatobenzene, demonstrating an efficient way to introduce bromo groups into aromatic compounds (Sobolev et al., 2014).

Reactivity in Ionic Liquids

The radical anions of 1-bromo-4-nitrobenzene, a compound structurally related to 4-Bromo-2-nitro-1-thiocyanatobenzene, show unique reactivity in ionic liquids. This behavior differs significantly from that in conventional non-aqueous solvents, suggesting that ionic solvents might enhance the reactivity of similar compounds (Ernst et al., 2013).